![molecular formula C22H26N4OS B305621 N-(2-ethyl-6-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B305621.png)
N-(2-ethyl-6-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
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Overview
Description
N-(2-ethyl-6-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as EMA401, is a novel drug candidate that has been extensively researched for its potential therapeutic applications. This compound has been shown to have analgesic properties, making it a promising drug candidate for the treatment of chronic pain.
Mechanism of Action
The exact mechanism of action of N-(2-ethyl-6-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, it is believed to work by blocking the activity of a protein called the ATP-gated ion channel P2X3. This protein is involved in the transmission of pain signals in the nervous system, and blocking its activity can reduce pain perception.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In preclinical studies, this compound has been shown to reduce the activity of P2X3 receptors in sensory neurons, leading to a reduction in pain perception. Additionally, this compound has been shown to have anti-inflammatory effects, which may contribute to its analgesic properties.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-ethyl-6-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is that it has been extensively studied in preclinical models, and has been shown to be effective in reducing pain in animal models of neuropathic pain. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to develop more effective analogs.
Future Directions
There are several future directions for the research on N-(2-ethyl-6-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One potential direction is to further investigate its mechanism of action, in order to develop more effective analogs. Additionally, clinical trials are needed to determine the safety and efficacy of this compound in humans. Finally, further research is needed to determine whether this compound has potential applications in the treatment of other types of chronic pain.
Synthesis Methods
The synthesis of N-(2-ethyl-6-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves a series of chemical reactions, starting with the reaction of 2-ethyl-6-methylphenol with thionyl chloride to form 2-chloro-6-methylphenyl chloride. This is then reacted with potassium thioacetate to form the corresponding thioester, which is then reacted with 4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol to form this compound.
Scientific Research Applications
N-(2-ethyl-6-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been extensively studied for its potential therapeutic applications in the treatment of chronic pain. Several preclinical studies have shown that this compound is effective in reducing pain in animal models of neuropathic pain. Furthermore, this compound has been shown to be well-tolerated and safe in preclinical studies.
properties
Molecular Formula |
C22H26N4OS |
---|---|
Molecular Weight |
394.5 g/mol |
IUPAC Name |
N-(2-ethyl-6-methylphenyl)-2-[[4-methyl-5-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C22H26N4OS/c1-4-18-12-8-9-16(2)21(18)23-20(27)15-28-22-25-24-19(26(22)3)14-13-17-10-6-5-7-11-17/h5-12H,4,13-15H2,1-3H3,(H,23,27) |
InChI Key |
RGHZSGVUZBZWRU-UHFFFAOYSA-N |
SMILES |
CCC1=CC=CC(=C1NC(=O)CSC2=NN=C(N2C)CCC3=CC=CC=C3)C |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)CSC2=NN=C(N2C)CCC3=CC=CC=C3)C |
Origin of Product |
United States |
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